Cas no 13042-39-2 (1,4:3,6-Dianhydro-2-O-acetyl-D-glucitol)

1,4:3,6-Dianhydro-2-O-acetyl-D-glucitol Properties

Names and Identifiers

• Isosorbide-2-acetate
• 1,4:3,6-Dianhydro-D-glucitol 2-acetate
• 1,4:3,6-Dianhydro-2-O-acetyl-D-glucitol
• 1,4:3,6-dianhydro-D-glucitol-2-acetate
• 2-Acetyl-isosorbide
• 2-O-acetyl-1,4:3,6-dianhydro-D-glucitol
• 2-O-acetylisosorbide
• isosorbide 2-O-acetate
• Isosorbide 5-acetate
• isosorbide-2-monoacetate
• (6-Hydroxy-2,3,3a,5,6,6a-hexahydrofuro[2,3-d]furan-3-yl) acetate
• (3S,3aR,6R,6aR)-6-hydroxyhexahydrofuro[3,2-b]furan-3-yl acetate
• (6-hydroxy-2,3,3a,5,6,6a-hexahydrofuro[3,2-b]furan-3-yl) acetate
• (6-hydroxy-2,3,3a,5,6,6a-hexahydrofuro[3,2-b]furan-3-yl) ethanoate
• Acetic acid (3S,3aR,6R,6aR)-6-hydroxyhexahydrofuro[3,2-b]furan-3-yl ester
• acetic acid (6-hydroxy-2,3,3a,5,6,6a-hexahydrofuro[3,2-b]furan-3-yl) ester
• 13042-39-2
• BS-26471
• NS00052283
• MFCD09264290
• SCHEMBL1118539
• ASUQMWUAFHPXOG-ULAWRXDQSA-N
• AKOS006331619
• [(3R,3aR,6S,6aR)-3-hydroxy-2,3,3a,5,6,6a-hexahydrofuro[3,2-b]furan-6-yl] acetate
• CS-0077635
• 1,4:3,6-Dianhydro-D-glucitol2-acetate
• Isosorbide 2-Acetate
• W-201036
• D-Glucitol, 1,4:3,6-dianhydro-, 2-acetate; Glucitol, 1,4:3,6-dianhydro-, 2-acetate (7CI); Glucitol, 1,4:3,6-dianhydro-, 2-acetate, D- (8CI); Furo[3,2-b]furan, D-glucitol deriv.; 1,4:3,6-Dianhydro-D-glucitol 2-acetate; Isosorbide 2-acetate
• 1,4:3,6-dianhydro-D-glucitol 2-acetate
• +Expand

• InChIKey： ASUQMWUAFHPXOG-UHFFFAOYSA-N
• Inchi： 1S/C8H12O5/c1-4(9)13-6-3-12-7-5(10)2-11-8(6)7/h5-8,10H,2-3H2,1H3
• SMILES： CC(OC1COC2C(COC12)O)=O

Computed Properties

• Exact Mass: 188.06800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 2
• Monoisotopic Mass: 188.068473
• Heavy Atom Count: 13
• Complexity: 217
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: _0.8
• Topological Polar Surface Area: 65

Experimental Properties

• LogP: -0.92340
• PSA: 64.99000
• Refractive Index: 1.51
• Boiling Point: 323°Cat760mmHg
• Flash Point: 132.5°C
• Density: 1.34

1,4:3,6-Dianhydro-2-O-acetyl-D-glucitol Security Information

1,4:3,6-Dianhydro-2-O-acetyl-D-glucitol Customs Data

• HS CODE：2932999099
• Customs Data：

  China Customs Code:

  2932999099

  Overview:

  2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%